1-[5-[2-(3-phenylpropyl)morpholine-4-carbonyl]-1H-pyrazol-3-yl]ethanone

• IUPAC Name: 1-[5-[2-(3-phenylpropyl)morpholine-4-carbonyl]-1H-pyrazol-3-yl]ethanone
• InChI: InChI=1S/C19H23N3O3/c1-14(23)17-12-18(21-20-17)19(24)22-10-11-25-16(13-22)9-5-8-15-6-3-2-4-7-15/h2-4,6-7,12,16H,5,8-11,13H2,1H3,(H,20,21)
• InChI Key: ZATLQYNASSTFBO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=NNC(=C1)C(=O)N2CCOC(C2)CCCC3=CC=CC=C3
• Molecular Formula: C19H23N3O3
• Molecular Weight: 341.4 g/mol

Description

1-[5-[2-(3-phenylpropyl)morpholine-4-carbonyl]-1H-pyrazol-3-yl]ethanone is a complex organic compound that features a morpholine ring, a pyrazole ring, and a phenylpropyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[5-[2-(3-phenylpropyl)morpholine-4-carbonyl]-1H-pyrazol-3-yl]ethanone typically involves multiple steps, starting from readily available precursors. One common approach involves the formation of the morpholine ring through the reaction of amino alcohols with α-haloacid chlorides, followed by cyclization and reduction reactions . The pyrazole ring can be introduced via cyclization reactions involving hydrazines and 1,3-diketones . The phenylpropyl group is usually added through Friedel-Crafts alkylation reactions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening of catalysts, and automated purification systems to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

1-[5-[2-(3-phenylpropyl)morpholine-4-carbonyl]-1H-pyrazol-3-yl]ethanone undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur at the morpholine nitrogen or the pyrazole ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic conditions.

Reduction: Hydrogen gas with palladium on carbon.

Substitution: Alkyl halides in the presence of a base like sodium hydride.

Major Products

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols or amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

1-[5-[2-(3-phenylpropyl)morpholine-4-carbonyl]-1H-pyrazol-3-yl]ethanone has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and antiviral properties.

Medicine: Explored for its potential use in drug development, particularly in targeting specific enzymes or receptors.

Industry: Utilized in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 1-[5-[2-(3-phenylpropyl)morpholine-4-carbonyl]-1H-pyrazol-3-yl]ethanone involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

1-((4R,5S)-1,3-bis(4-fluorophenyl)-4-phenyl-4,5-dihydro-1H-pyrazol-5-yl)-7-chlorohepta-2,4,6-triyn-1-one: Known for its antimicrobial activity.

5-[2-(3-phenylpropyl)morpholine-4-carbonyl]-1H-1,2,3-benzotriazole: Used in scientific research for its unique chemical properties.

Uniqueness

1-[5-[2-(3-phenylpropyl)morpholine-4-carbonyl]-1H-pyrazol-3-yl]ethanone is unique due to its combination of a morpholine ring, a pyrazole ring, and a phenylpropyl group, which confer distinct chemical and biological properties. This makes it a versatile compound for various applications in research and industry.